Cas no 700801-50-9 (3-(N,N-Diethanolamino)-L-alanine)
700801-50-9 structure
Product Name:3-(N,N-Diethanolamino)-L-alanine
CAS No:700801-50-9
MF:C7H16N2O4
MW:192.212942123413
CID:68647
PubChem ID:11137971
Update Time:2025-04-18
3-(N,N-Diethanolamino)-L-alanine Chemical and Physical Properties
Names and Identifiers
-
- 3-(N,N-Diethanolamino)-L-alanine
- (S)-2-Amino-3-(diethanolamino)propanoic acid
- L-SS-(N,N-DIETHANOLAMINO)ALANINE
- L-β-(N,N-Diethanolamino)alanine
- (S)-2-Amino-3-(bis(2-hydroxyethyl)amino)propanoic acid
- (S)-2-Amino-3-[bis(2-hydroxyethyl)amino]propionic acid
- 700801-50-9
- (2S)-2-AMINO-3-[BIS(2-HYDROXYETHYL)AMINO]PROPANOIC ACID
- beta-N,N-Diethanolamino-L-Ala
- AKOS006284485
-
- Inchi: 1S/C7H16N2O4/c8-6(7(12)13)5-9(1-3-10)2-4-11/h6,10-11H,1-5,8H2,(H,12,13)/t6-/m0/s1
- InChI Key: OZTZVVQSQNDKPB-LURJTMIESA-N
- SMILES: OCCN(CCO)C[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 192.11100
- Monoisotopic Mass: 192.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.7
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 107.02000
- LogP: -1.61480
3-(N,N-Diethanolamino)-L-alanine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
700801-50-9 (3-(N,N-Diethanolamino)-L-alanine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk